![molecular formula C19H25BrN2O4Si B6208496 3-(6-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione CAS No. 2731006-70-3](/img/no-structure.png)
3-(6-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione
Overview
Description
3-(6-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione is a useful research compound. Its molecular formula is C19H25BrN2O4Si and its molecular weight is 453.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of a piperidine-2,6-dione derivative with a brominated isoindole derivative, followed by the addition of a trimethylsilyl ethoxide group to the piperidine ring.", "Starting Materials": [ "3-(2,6-dioxopiperidin-3-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione", "6-bromo-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "N,N-dimethylformamide (DMF)", "Chloroform (CHCl3)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Anhydrous magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: Synthesis of 6-bromo-1-oxo-2,3-dihydro-1H-isoindole-2-carboxylic acid", "The starting material for the synthesis of the isoindole derivative is commercially available. The carboxylic acid group is activated using DCC and DMAP in DMF to form the active ester intermediate.", "Step 2: Synthesis of 3-(6-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione", "The isoindole derivative is then reacted with the piperidine-2,6-dione derivative in CHCl3 to form the desired product.", "Step 3: Addition of trimethylsilyl ethoxide group", "The final step involves the addition of a trimethylsilyl ethoxide group to the piperidine ring using NaHCO3 and CHCl3 as solvents. The product is then purified using NaCl and MgSO4." ] } | |
CAS RN |
2731006-70-3 |
Product Name |
3-(6-bromo-1-oxo-2,3-dihydro-1H-isoindol-2-yl)-1-{[2-(trimethylsilyl)ethoxy]methyl}piperidine-2,6-dione |
Molecular Formula |
C19H25BrN2O4Si |
Molecular Weight |
453.4 |
Purity |
95 |
Origin of Product |
United States |
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